2-Chloro-5-(3-methylbenzoyl)pyridine

• IUPAC Name: (6-chloropyridin-3-yl)-(3-methylphenyl)methanone
• InChI: InChI=1S/C13H10ClNO/c1-9-3-2-4-10(7-9)13(16)11-5-6-12(14)15-8-11/h2-8H,1H3
• InChI Key: HSVBDHYCJXHSJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)C2=CN=C(C=C2)Cl
• Molecular Formula: C13H10ClNO
• DSSTOX Substance ID: DTXSID901244008
• Molecular Weight: 231.68 g/mol
• CAS RN: 1187167-83-4

Description

“2-Chloro-5-(3-methylbenzoyl)pyridine”, also known as CMP, is a heterocyclic organic compound. It has a molecular formula of C13H10ClNO and a molecular weight of 231.68.

Synthesis Analysis

While specific synthesis methods for “2-Chloro-5-(3-methylbenzoyl)pyridine” were not found, a related compound, “2,3-dichloro-5-(trifluoromethyl)pyridine”, is used as a chemical intermediate for the synthesis of several crop-protection products.

Molecular Structure Analysis

The molecular structure of “2-Chloro-5-(3-methylbenzoyl)pyridine” consists of a pyridine ring substituted with a chlorine atom at the 2-position and a 3-methylbenzoyl group at the 5-position.

Physical And Chemical Properties Analysis

The predicted boiling point of “2-Chloro-5-(3-methylbenzoyl)pyridine” is 387.2±37.0 °C and its predicted density is 1.225±0.06 g/cm3. The predicted pKa value is -2.36±0.10.

Scientific Research Applications

Fluorescent Probes for Mercury Ion

• A study conducted by Shao et al. (2011) reported the synthesis of imidazo[1,2-a]pyridine derivatives, which include compounds structurally related to 2-Chloro-5-(3-methylbenzoyl)pyridine. These compounds demonstrated efficiency as fluorescent probes for mercury ions in both acetonitrile and buffered aqueous solution (Shao et al., 2011).

Crystal Structure and Computational Studies

• Shen et al. (2012) synthesized pyrazole derivatives including 1-(6-chloro-pyridin-2-yl)-5-hydroxy-1H-pyrazole-3-carboxylic acid methyl ester and its analogs, closely related to 2-Chloro-5-(3-methylbenzoyl)pyridine. These compounds were characterized using NMR, IR spectroscopy, and X-ray diffraction. They also conducted density-functional-theory (DFT) calculations for these compounds (Shen et al., 2012).

Synthesis of Luminescent Complexes

• Research by Tulloch et al. (2001) and Li et al. (2012) involved the synthesis of complexes using pyridine-functionalized ligands, which are closely related to 2-Chloro-5-(3-methylbenzoyl)pyridine. These complexes showed potential applications in luminescent properties, significant in the field of materials science (Tulloch et al., 2001), (Li et al., 2012).

Cytotoxic Properties

• Wang and Shi (2011) studied the cytotoxic properties of a mononuclear silver(I) complex, which includes a compound structurally similar to 2-Chloro-5-(3-methylbenzoyl)pyridine. The research highlighted the potential biomedical applications of these compounds (Wang & Shi, 2011).

Catalytic Activities in Organic Synthesis

• Research by Akkoç et al. (2016) and others explored the synthesis and catalytic activities of complexes involving pyridine derivatives. These studies contribute to the understanding of the role of such compounds in facilitating organic reactions (Akkoç et al., 2016).

Antibacterial Activity

• Song et al. (2017) synthesized and evaluated the antibacterial activities of various 1,3,4-oxadiazole thioether derivatives, including those containing 2-chloro-5-methylene pyridine. This study provides insights into the potential of these compounds in antibacterial applications (Song et al., 2017).

Safety and Hazards

“2-Chloro-5-(3-methylbenzoyl)pyridine” is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is a combustible liquid that causes skin irritation and serious eye irritation. It is harmful if swallowed or in contact with skin.